1-[(2-phenylethyl)amino]propan-2-ol hydrochloride

• IUPAC Name: 1-(2-phenylethylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C11H17NO.ClH/c1-10(13)9-12-8-7-11-5-3-2-4-6-11;/h2-6,10,12-13H,7-9H2,1H3;1H
• InChI Key: BJKWRZNGYIWFMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCCC1=CC=CC=C1)O.Cl
• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol

Description

1-[(2-phenylethyl)amino]propan-2-ol hydrochloride is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as PEP and has been used in various studies to investigate its biochemical and physiological effects.

Mechanism of Action

PEP acts as an agonist at the alpha-2 adrenergic receptor, which is involved in the regulation of pain and anxiety. By binding to this receptor, PEP can modulate the release of neurotransmitters, including norepinephrine and serotonin, which are involved in the regulation of mood and pain perception.
Biochemical and Physiological Effects:
PEP has been shown to produce analgesic and anti-inflammatory effects in various animal models of pain. It has also been shown to reduce anxiety-like behavior in animal models of anxiety disorders. Additionally, PEP has been shown to modulate the release of various neurotransmitters, including norepinephrine and serotonin, which are involved in the regulation of mood and pain perception.

Advantages and Limitations for Lab Experiments

PEP has several advantages for use in lab experiments, including its relatively low toxicity and ease of synthesis. However, it also has some limitations, including its low solubility in water and its potential to interact with other compounds, which can complicate experimental design.

Future Directions

There are several potential future directions for research on PEP. One area of interest is the development of more potent and selective agonists for the alpha-2 adrenergic receptor, which could have therapeutic applications in the treatment of pain and anxiety disorders. Additionally, further research is needed to investigate the potential use of PEP in the treatment of other neurological disorders, including depression and schizophrenia. Finally, there is a need for further studies to investigate the safety and efficacy of PEP in human clinical trials.

Scientific Research Applications

PEP has been used in various scientific studies to investigate its potential therapeutic applications. It has been shown to exhibit analgesic and anti-inflammatory properties and has been investigated as a potential treatment for neuropathic pain. PEP has also been studied for its potential use in the treatment of depression and anxiety disorders.